Cas no 14469-84-2 (1-Bromo-5-(4-methoxyphenyl)pentane)

• Product Name: 1-Bromo-5-(4-methoxyphenyl)pentane
• CAS No: 14469-84-2
• MF: C₁₂H₁₇BrO
• MW: 257.166783094406
• MDL: MFCD01075176
• CID: 135541
• PubChem ID: 2735585
• Update Time: 2025-04-19

1-Bromo-5-(4-methoxyphenyl)pentane Chemical and Physical Properties

Names and Identifiers

• Benzene,1-(5-bromopentyl)-4-methoxy-
• 1-(5-bromopentyl)-4-methoxybenzene
• 1-BROMO-5-(4-METHOXYPHENYL)PENTANE
• 1-Brom-5-<4-methoxy-phenyl>-pentan
• 4-(5-Bromopent-1-yl)anisole
• RARECHEM AH CK 0040
• 1-Bromo-5-(4-methoxyphenyl)pentane, 1-(5-Bromopent-1-yl)-4-methoxybenzene
• 1-BROMO-5-(4-METHOXYPHENYL)-PENTANE >98%
• FT-0637087
• A808267
• MFCD01075176
• SCHEMBL6682756
• AKOS009158647
• CS-0316475
• 14469-84-2
• DTXSID00370811
• 1-(5-bromopentyl)-4-methoxy-benzene
• Benzene, 1-(5-bromopentyl)-4-methoxy-
• 1-Bromo-5-(4-methoxyphenyl)-pentane
• DB-015541
• 1-Bromo-5-(4-methoxyphenyl)pentane

• MDL： MFCD01075176
• Inchi： 1S/C12H17BrO/c1-14-12-8-6-11(7-9-12)5-3-2-4-10-13/h6-9H,2-5,10H2,1H3
• InChI Key： INBIEXZCBBDGHT-UHFFFAOYSA-N
• SMILES： BrCCCCCC1C=CC(=CC=1)OC

Computed Properties

• Exact Mass: 256.04600
• Monoisotopic Mass: 256.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.2
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.23
• Boiling Point: 325.3°Cat760mmHg
• Flash Point: 128.1°C
• Refractive Index: 1.525
• PSA: 9.23000
• LogP: 3.80290
• Solubility: Not determined

1-Bromo-5-(4-methoxyphenyl)pentane Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：